Cas no 1863470-43-2 (5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine
• CAS No: 1863470-43-2
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5883115
• PubChem ID: 165734201
• Update Time: 2025-05-22

5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1863470-43-2
• EN300-1895878
• 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine

• Inchi： 1S/C10H15BrN2/c1-13(2)10-6-5-9(8-12-10)4-3-7-11/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： BCLPHBCEFBCNGZ-UHFFFAOYSA-N
• SMILES： BrCCCC1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine

5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine: A Comprehensive Overview

The compound 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine, identified by the CAS number 1863470-43-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine consists of a pyridine ring substituted with an N,N-dimethylamino group at the 2-position and a 3-bromopropyl chain at the 5-position. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel materials, particularly in the field of coordination chemistry and metal-organic frameworks (MOFs). The presence of the bromine atom in the 3-bromopropyl chain allows for easy substitution reactions, enabling the incorporation of various functional groups to tailor the material's properties for specific applications.

In terms of synthesis, 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent research to enhance yield and purity, making the compound more accessible for large-scale production and industrial applications.

The compound has also found applications in pharmaceutical research, where its unique structure can serve as a scaffold for drug design. The N,N-dimethylamino group provides basicity, which can be advantageous in drug delivery systems, while the brominated propyl chain offers opportunities for further functionalization to target specific biological pathways.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine. These studies have revealed its potential as a precursor for conducting polymers and organic semiconductors, opening new avenues for its use in electronics and optoelectronics.

In conclusion, 5-(3-bromopropyl)-N,N-dimethylpyridin-2-amine is a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.